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Compound of Interest

Compound Name: Lanthanum oxalate

Cat. No.: B1582769 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of lanthanum oxalate, focusing on its chemical

identity, safety data, and a detailed experimental protocol for its synthesis. The information is

structured to serve as a practical resource for laboratory and research applications.

Chemical and Physical Properties
Lanthanum oxalate is an inorganic salt of lanthanum and oxalic acid. It typically presents as a

white or colorless crystalline powder and is poorly soluble in water.[1] It is primarily used in

specialty glass, phosphors, water treatment, and as a catalyst.[2] The compound exists in both

anhydrous and various hydrated forms, which is reflected in the multiple CAS numbers

associated with it.

Table 1: Chemical Identifiers for Lanthanum Oxalate
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Form CAS Number
Chemical Formula
(Anhydrous)

Molar Mass
(Anhydrous)

Anhydrous 537-03-1[1][3] La₂(C₂O₄)₃ 541.87 g/mol [1]

Hydrate (unspecified) 79079-18-8[4][5][6] La₂(C₂O₄)₃ • xH₂O
541.87 g/mol

(anhydrous basis)[4]

Hydrate (unspecified) 312696-10-9[7][8] Not Specified Not Specified

Monohydrate
312696-10-9 (listed)

[9]
C₆H₂La₂O₁₃ 559.88 g/mol [9]

Decahydrate 537-03-1 (listed)[2] C₆H₁₈La₂O₂₁ 704.01 g/mol [2]

Safety and Handling
According to the Globally Harmonized System (GHS), lanthanum oxalate is classified as

hazardous.[1] It is harmful if swallowed or in contact with skin and can cause serious eye

irritation.[3][5][10] Some classifications also note it as an environmental hazard.[1]

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or glasses are recommended.[8]

Hand Protection: Wear protective gloves.[8]

Respiratory Protection: In dusty environments, an approved mask (e.g., N95) should be

worn.[4][8]

Skin Protection: Wear suitable protective clothing to prevent skin exposure.[8][10]

Handling and Storage:

Avoid contact with skin and eyes.[5]

Prevent dust formation and ensure adequate ventilation.[5][10]

Store in a cool, dry, and well-ventilated place in a tightly closed container.[5]
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Incompatible with strong oxidizing agents.[5]

Table 2: GHS Safety and Hazard Information
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Category Information

Pictograms
GHS07 (Exclamation Mark)[1][4], GHS09

(Environmental Hazard)[1]

Signal Word Warning[1][4][10]

Hazard Statements

H302: Harmful if swallowed.[1][3][5] H312:

Harmful in contact with skin.[1][3][5] H317: May

cause an allergic skin reaction.[1] H319: Causes

serious eye irritation.[4][5] H411: Toxic to

aquatic life with long lasting effects.[1]

Precautionary Statements

P261: Avoid breathing dust.[1] P270: Do not eat,

drink or smoke when using this product.[5]

P273: Avoid release to the environment.[1]

P280: Wear protective gloves/protective

clothing/eye protection.[1] P301+P317: IF

SWALLOWED: Get medical help.[1]

P302+P352: IF ON SKIN: Wash with plenty of

water.[1] P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[5]

First Aid (Eyes)
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[5][10]

First Aid (Skin) Wash off with soap and plenty of water.[5]

First Aid (Ingestion)

Never give anything by mouth to an

unconscious person. Rinse mouth with water

and consult a physician.[5]

Firefighting

Use dry powder, foam, carbon dioxide, or water

spray. Hazardous decomposition products

include carbon oxides and lanthanum oxides.[5]

[8]
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Experimental Protocol: Synthesis of Lanthanum
Oxalate
This protocol details a standard laboratory procedure for synthesizing lanthanum oxalate
hydrate via precipitation. The method is based on the reaction between a soluble lanthanum

salt, such as lanthanum nitrate (La(NO₃)₃), and an excess of oxalic acid ((COOH)₂).[1]

Reaction: 2 La(NO₃)₃ + 3 (COOH)₂ → La₂(C₂O₄)₃↓ + 6 HNO₃[1]

Materials and Equipment:

Lanthanum(III) nitrate hexahydrate (La(NO₃)₃·6H₂O)

Oxalic acid dihydrate ((COOH)₂·2H₂O)

Deionized water

Beakers and graduated cylinders

Magnetic stirrer and stir bar

Buchner funnel and filter paper

Vacuum flask and tubing

Drying oven

Procedure:

Prepare Reactant Solutions:

Lanthanum Nitrate Solution: Dissolve a calculated amount of Lanthanum(III) nitrate

hexahydrate in a beaker with deionized water to create a solution of known concentration

(e.g., 0.1 M).

Oxalic Acid Solution: Dissolve a stoichiometric excess (e.g., 1.5x the molar equivalent) of

oxalic acid dihydrate in a separate beaker with deionized water (e.g., 0.1 M). Using an

excess of oxalic acid helps to ensure complete precipitation of the lanthanum ions.
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Precipitation:

Place the beaker containing the lanthanum nitrate solution on a magnetic stirrer.

Slowly add the oxalic acid solution to the lanthanum nitrate solution dropwise while stirring

continuously.

A white precipitate of lanthanum oxalate will form immediately.

Continue stirring the mixture for a period (e.g., 30-60 minutes) to allow the precipitation to

complete and to promote crystal growth.

Isolation of Precipitate:

Set up a vacuum filtration apparatus with a Buchner funnel and an appropriately sized

filter paper.

Pour the suspension into the funnel and apply vacuum to separate the lanthanum
oxalate precipitate from the supernatant liquid.

Wash the precipitate in the funnel with several small portions of deionized water to remove

any unreacted reagents and nitric acid byproduct.

Continue the vacuum to pull air through the filter cake, partially drying the solid.

Drying:

Carefully remove the filter paper and the precipitate from the funnel.

Place the product in a drying oven set to a moderate temperature (e.g., 80-100 °C) to

remove residual water. Dry until a constant weight is achieved. The resulting white powder

is lanthanum oxalate hydrate.

Workflow Visualization
The following diagram illustrates the key stages of the lanthanum oxalate synthesis protocol.
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Caption: Workflow for the synthesis of lanthanum oxalate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1582769?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Lanthanum_oxalate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6679343.htm
https://www.carlroth.com/medias/SDB-7191-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDE2MjF8YXBwbGljYXRpb24vcGRmfGFHSXdMMmcwTXk4NU1UYzFNVFEyTXpNeU1Ua3dMMU5FUWw4M01Ua3hYMDFVWDBWT0xuQmtaZ3xhMjBmYmZmNDUwZDUwODY4Y2M5MGFhZDVmZWRkZWJkOGE4NGZmMjdkNWNmMmFhZjhiNGMwMjUxMjdhYWNhOGM2
https://www.sigmaaldrich.com/HK/zh/product/aldrich/461024
https://www.chemicalbook.com/msds/lanthanum-iii-oxalate.htm
https://www.chemsrc.com/en/cas/79079-18-8_750952.html
https://m.theoremchem.com/lanthanum-oxalate-cas-312696-10-9-product/
https://www.oxfordlabchem.com/msds/(L-05090)%20LANTHANUM%20OXALATE.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Lanthanum_III_-oxalate-hydrate
https://pubchem.ncbi.nlm.nih.gov/compound/Lanthanum_III_-oxalate-hydrate
https://pubchem.ncbi.nlm.nih.gov/compound/Lanthanum_III_-oxalate-hydrate
https://www.fishersci.com/store/msds?partNumber=AA1319618&productDescription=LANTH+III+OXLAT+DECA+99.99+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1582769#lanthanum-oxalate-cas-number-and-safety-data
https://www.benchchem.com/product/b1582769#lanthanum-oxalate-cas-number-and-safety-data
https://www.benchchem.com/product/b1582769#lanthanum-oxalate-cas-number-and-safety-data
https://www.benchchem.com/product/b1582769#lanthanum-oxalate-cas-number-and-safety-data
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582769?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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